Cas no 81655-86-9 (Silenoside A)

Silenoside A structure
Silenoside A structure
Product Name:Silenoside A
CAS No:81655-86-9
MF:C33H54O12
MW:642.774672031403
CID:986968
Update Time:2024-03-01

Silenoside A Chemical and Physical Properties

Names and Identifiers

    • silenoside A
    • SILENOSIDE
    • Silenoside A
    • Inchi: 1S/C33H54O12/c1-29(2,41)9-8-24(45-28-27(40)26(39)25(38)22(15-34)44-28)32(5,42)23-7-11-33(43)17-12-19(35)18-13-20(36)21(37)14-30(18,3)16(17)6-10-31(23,33)4/h12,16,18,20-28,34,36-43H,6-11,13-15H2,1-5H3/t16-,18-,20+,21+,22+,23-,24+,25-,26-,27+,28+,30+,31+,32+,33?/m0/s1
    • InChI Key: OYLAWXRQIJWVHG-PRYDOBOQSA-N
    • SMILES: OC12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O[C@@H]3[C@@H]([C@H]([C@H]([C@@H](CO)O3)O)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@@H](C[C@]12C)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 8
  • Complexity: 1160
  • Topological Polar Surface Area: 218
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